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Compound of Interest

Compound Name: Prasugrel-13C6

Cat. No.: B15557558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial suppliers and availability

of Prasugrel-13C6, a stable isotope-labeled internal standard crucial for pharmacokinetic and

metabolic studies of the antiplatelet agent Prasugrel. This document is intended to serve as a

resource for researchers, scientists, and drug development professionals requiring this

compound for their studies.

Introduction to Prasugrel and its Labeled Analog
Prasugrel is a thienopyridine-class P2Y12 receptor antagonist that inhibits platelet activation

and aggregation.[1] It is a prodrug that is metabolized in vivo to its active metabolite, which

then irreversibly binds to the P2Y12 receptor on platelets.[2] Prasugrel-13C6 is a stable

isotope-labeled version of Prasugrel, where six carbon atoms have been replaced with the

heavy isotope 13C. This labeling makes it an ideal internal standard for quantitative

bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), allowing for

precise measurement of Prasugrel and its metabolites in biological matrices.

Commercial Availability of Prasugrel-13C6
The following table summarizes the known commercial suppliers of Prasugrel-13C6. For the

most accurate and up-to-date information on stock availability, purity, and pricing, it is highly

recommended to contact the suppliers directly.
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Supplier
Catalog
Number

CAS Number
Molecular
Formula

Availability

MedchemExpres

s
HY-15284S3 1261394-83-5

C14¹³C6H20FNO

3S
Get quote

Clearsynth CS-EK-01222 1261394-83-5 Not Available
Please

Enquire[3]

Simson Pharma

Limited

Not explicitly

listed for

Prasugrel-13C6,

but they offer

[13C6]-Prasugrel

Metabolite

Derivative

Hydrochloride

(Mixture Of

Diastereomers)

1287383-06-5

(unlabeled)

C21¹³C6H29ClF

NO5S

Custom

Synthesis

Mechanism of Action: Prasugrel Signaling Pathway
Prasugrel, as a prodrug, undergoes metabolic activation to its active metabolite, R-138727.

This active metabolite then selectively and irreversibly binds to the P2Y12 receptor on the

surface of platelets. The binding of the active metabolite to the P2Y12 receptor blocks the

binding of adenosine diphosphate (ADP), a key signaling molecule in platelet activation. By

inhibiting the P2Y12 receptor, Prasugrel effectively blocks the downstream signaling cascade

that leads to platelet aggregation and thrombus formation.[2][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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